4-Cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• IUPAC Name: 4-cyano-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• InChI: InChI=1S/C20H18N2O4/c21-11-5-10-18(19(23)24)22-20(25)26-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17-18H,5,10,12H2,(H,22,25)(H,23,24)
• InChI Key: IYSKJCGILKSAFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CCC#N)C(=O)O
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol

Description

IUPAC Nomenclature and Systematic Identification

The compound 4-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid is systematically identified using IUPAC conventions as (2S)-4-cyano-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid. This nomenclature reflects its structural components:

• A 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group at the amino position.
• A cyano (-C≡N) substituent at the fourth carbon of the butanoic acid backbone.
• An (S)-stereochemical configuration at the second carbon.

The molecular formula is C₂₀H₁₈N₂O₄ , with a molecular weight of 350.4 g/mol . Synonyms include Fmoc-L-Cba-OH and (S)-2-(Fmoc-amino)-4-cyanobutanoic acid, which are frequently used in peptide synthesis literature.

Table 1: Systematic Identification Data

Property	Value
IUPAC Name	(2S)-4-cyano-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
Molecular Formula	C₂₀H₁₈N₂O₄
Molecular Weight	350.4 g/mol
CAS Registry Number	913253-24-4
SMILES	C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC@@HC(=O)O

Molecular Topology and Stereochemical Configuration

The compound features a tetrahedral carbon backbone with critical functional groups:

• Fmoc-protected amino group : The Fmoc group (C₁₃H₁₀O₂) is attached via a carbamate linkage to the α-amino group of the butanoic acid.
• Cyano group : A -C≡N substituent at the γ-position (fourth carbon), introducing polarity and reactivity.
• Carboxylic acid terminus : The C-terminal carboxyl group enables conjugation in peptide synthesis.

The stereochemical configuration at the second carbon is (S), as confirmed by the Chirality Center Descriptor in its SMILES notation ([C@@H]). This configuration is critical for its biological interactions and synthetic applications.

Spatial Arrangement :

• The Fmoc group adopts a planar fluorene system with conjugated π-electrons.
• The cyano group’s linear geometry introduces steric constraints, influencing rotational freedom about the Cγ-Cδ bond.

Spectroscopic Fingerprinting (NMR, IR, MS)

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (predicted):

  • Fmoc aromatic protons : Multiplet at δ 7.2–7.8 ppm (8H, fluorene ring).
  • α-Proton (C2) : Doublet at δ 4.3–4.6 ppm (1H, coupling with adjacent NH).
  • β- and γ-methylene protons : Multiplets at δ 2.2–2.8 ppm (2H, CH₂CN) and δ 1.8–2.1 ppm (2H, CH₂COOH).
  • Carboxylic acid proton : Broad singlet at δ 12–13 ppm (1H, -COOH).

• ¹³C NMR :

  • Carbonyl carbons : δ 170–175 ppm (COOH and carbamate C=O).
  • Cyano carbon : δ 115–120 ppm (-C≡N).
  • Fluorene carbons : δ 120–145 ppm (aromatic sp² carbons).

Infrared (IR) Spectroscopy

Key absorption bands include:

• ν(C≡N) : Strong stretch at ~2240 cm⁻¹.
• ν(C=O) : Carbamate at ~1690–1720 cm⁻¹ and carboxylic acid at ~1700–1750 cm⁻¹.
• ν(N-H) : Broad band at ~3300–3500 cm⁻¹ (secondary amine).

Mass Spectrometry (MS)

• Molecular ion peak : m/z 350.4 [M]⁺.
• Fragment ions :
  • m/z 223 (fluorenylmethyl cation).
  • m/z 178 (decarboxylated butanoic acid backbone).

Crystallographic Analysis and Conformational Studies

While single-crystal X-ray diffraction data for this compound is not publicly available, conformational insights can be inferred from related Fmoc-protected amino acids:

• The Fmoc group typically adopts a butterfly conformation , with dihedral angles of ~30°–40° between fluorene rings.
• The carbamate linkage exhibits restricted rotation due to resonance stabilization, favoring a planar geometry.
• Molecular dynamics simulations suggest that the cyano group enhances rigidity in the γ-position, reducing conformational flexibility compared to unsubstituted analogs.

Table 2: Predicted Conformational Parameters

Parameter	Value
Fmoc dihedral angle	35°
Cα-Cβ bond rotation	Partially restricted
Carbamate planarity	>90%

Preparation Methods

Starting Material Selection and Functional Group Installation

• The synthesis typically begins with a suitably substituted amino acid or amino acid derivative bearing a cyano group on the side chain or a precursor that can be converted to the cyano functionality.
• The amino group is protected using the Fmoc group to prevent undesired reactions during subsequent synthetic steps.

Fmoc Protection of the Amino Group

• The Fmoc protecting group is introduced using standard carbamate formation chemistry, typically by reacting the free amino acid or amino acid derivative with 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) under basic conditions (e.g., sodium bicarbonate or triethylamine in aqueous or organic solvents).
• This step ensures selective protection of the amino group while leaving the carboxylic acid and cyano groups intact.

Side Chain Cyano Group Introduction

• The cyano group at the 4-position of the butanoic acid backbone can be introduced via various synthetic routes, such as:
  • Nucleophilic substitution reactions on a suitable leaving group precursor (e.g., 4-bromobutanoic acid derivatives) with cyanide sources.
  • Functional group transformations from other substituents (e.g., amines or halides) to nitriles.
• For example, (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-bromobutanoic acid can be converted to the corresponding cyano derivative by nucleophilic displacement of bromide with cyanide ions under controlled conditions.

Purification and Characterization

• After synthesis, purification is typically achieved by chromatographic methods such as flash column chromatography or preparative HPLC to isolate the pure Fmoc-protected cyano-substituted amino acid.
• Characterization includes NMR spectroscopy, mass spectrometry, and elemental analysis to confirm the structure and purity.

Detailed Synthetic Procedure (Representative Example)

Step	Reagents and Conditions	Description
1	Starting amino acid or 4-bromobutanoic acid derivative	Selection of precursor with appropriate stereochemistry and side chain functionality
2	Fmoc-Cl, base (e.g., NaHCO3 or Et3N), solvent (e.g., dioxane-water)	Fmoc protection of the amino group; reaction monitored by TLC
3	KCN or NaCN, polar aprotic solvent (e.g., DMF), controlled temperature	Nucleophilic substitution of bromide with cyanide to install cyano group
4	Purification by column chromatography or HPLC	Isolation of pure product
5	Characterization (NMR, MS, IR)	Confirmation of structure and purity

Research Findings and Data Tables

Peptide Synthesis Cycle Incorporation

• The compound is often used as an Fmoc-protected amino acid building block in solid-phase peptide synthesis (SPPS).
• Typical SPPS cycles for incorporating Fmoc-amino acids include:
  • Resin swelling and washing (CH2Cl2, DMF)
  • Fmoc deprotection with 20% piperidine in DMF
  • Coupling with activation agents such as PyBOP, HATU, or DIC in the presence of bases like DIPEA
  • Repeated washing and deprotection cycles to elongate the peptide chain.

Summary Table of Key Synthetic Parameters

Parameter	Typical Condition / Reagent	Notes
Amino group protection	Fmoc-Cl, base (NaHCO3, Et3N), solvent (dioxane/water)	Standard carbamate formation
Cyano group introduction	KCN or NaCN, DMF, mild heating	Nucleophilic substitution of halide
Purification	Flash chromatography, preparative HPLC	Ensures high purity
Peptide synthesis incorporation	SPPS with PyBOP/HATU/DIC, DIPEA, piperidine/DMF	Automated or manual peptide synthesizers
Characterization techniques	NMR, MS, IR spectroscopy	Structural confirmation

Source Diversity and Authority

• The synthetic methods are corroborated by multiple sources including chemical suppliers specializing in Fmoc-amino acids (e.g., GLP Bio, Ambeed), peptide synthesis protocols from MultiSynTech GmbH, and chemical databases such as PubChem.
• The synthesis approach aligns with standard organic and peptide chemistry practices established in the literature and industrial peptide manufacturing.

Chemical Reactions Analysis

Types of Reactions

4-Cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid undergoes various chemical reactions, including:

Hydrolysis: The Fmoc group can be removed by treatment with a base such as piperidine, yielding the free amino acid.

Coupling Reactions: The compound can participate in peptide bond formation through coupling reactions with other amino acids or peptides.

Reduction: The cyano group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4).

Common Reagents and Conditions

Fmoc Removal: Piperidine in dimethylformamide (DMF) is commonly used to remove the Fmoc group.

Coupling Agents: DCC or DIC are used in the presence of hydroxybenzotriazole (HOBt) to facilitate peptide bond formation.

Reducing Agents: LiAlH4 is used for the reduction of the cyano group.

Major Products Formed

Deprotected Amino Acid: Removal of the Fmoc group yields the free amino acid.

Peptides: Coupling reactions result in the formation of peptides.

Amines: Reduction of the cyano group produces the corresponding amine.

Scientific Research Applications

4-Cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid is extensively used in scientific research, particularly in:

Peptide Synthesis: As a building block in the synthesis of peptides and proteins.

Drug Development: In the design and synthesis of peptide-based drugs.

Bioconjugation: For the modification of biomolecules with peptides or other functional groups.

Material Science: In the development of peptide-based materials and nanostructures.

Mechanism of Action

The compound exerts its effects primarily through its role as a protected amino acid in peptide synthesis. The Fmoc group protects the amino group during the synthesis process, preventing unwanted side reactions. Upon completion of the synthesis, the Fmoc group is removed under mild conditions, revealing the free amino group for further reactions or biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Diversity in Fmoc-Protected Amino Acids

The cyano group distinguishes this compound from other Fmoc-protected amino acids. Key comparisons include:

Compound Name	Substituent(s)	Molecular Formula	MW (g/mol)	Key Features	References
4-Cyano-2-(Fmoc-amino)butanoic acid	-CN at C4	C₂₀H₁₈N₂O₄	350.37	Nitrile group for click chemistry; enhances peptide rigidity
(S)-2-(Fmoc-amino)-4-methoxybutanoic acid	-OCH₃ at C4	C₂₁H₂₁NO₆	383.40	Methoxy group improves solubility; used in hydrophilic peptides
Fmoc-4,5-dehydro-Leu-OH	-CH₂-C≡CH at C4	C₂₂H₂₁NO₄	363.41	Alkyne for Huisgen cycloaddition; introduces conformational constraints
Fmoc-D-谷氨酰胺	-CONH₂ at C4	C₂₀H₂₀N₂O₅	368.38	Carboxamide side chain; mimics natural glutamine residues
(R)-3-(Fmoc-amino)-4-(naphthalen-2-yl)butanoic acid	Naphthyl at C4	C₂₉H₂₅NO₄	451.52	Aromatic side chain for π-π interactions; used in hydrophobic domains

Key Observations:

• Functional Group Impact: The cyano group’s electron-withdrawing nature increases electrophilicity, enabling nucleophilic additions (e.g., thiol-ene reactions) that are absent in methoxy- or carboxamide-substituted analogs .
• Steric Effects : Bulky substituents like naphthyl (MW 451.52) or tert-butyl () reduce coupling efficiency in SPPS compared to smaller groups like -CN or -OCH₃ .

Backbone Modifications

Variations in the carbon chain length and branching influence peptide folding and solubility:

Compound Name	Backbone Structure	Applications	References
4-Cyano-2-(Fmoc-amino)butanoic acid	Linear C4 chain	Stabilizes β-turn structures; nitrile conversion to carboxylic acids
(S)-2-(Fmoc-amino)hexanedioic acid	C6 diacid	Introduces negative charge; enhances water solubility
Fmoc-AMPB-OH	Azo-benzene linker	Photoswitchable peptides; optochemical biology

Key Observations:

• Chain Length : Longer backbones (e.g., hexanedioic acid) introduce flexibility, while shorter chains (C4) favor rigid secondary structures .
• Branched Derivatives : Compounds like Fmoc-D-Asp(OPP)-OH () with tert-butyl esters improve stability during acidic cleavage of Fmoc .

Biological Activity

4-Cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid, also known by its CAS Number 913253-24-4, is a synthetic compound that exhibits potential biological activity. This article reviews its biological properties, including mechanisms of action, efficacy in various assays, and potential therapeutic applications.

Chemical Structure and Properties

The compound has the molecular formula $C_{20}H_{18}N_{2}O_{4}$ and a molecular weight of 350.37 g/mol. Its structure features a fluorenylmethoxycarbonyl (Fmoc) group, which is significant for its biochemical interactions and stability.

Biological Activity Overview

Research indicates that 4-Cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid may exhibit various biological activities, particularly in the context of antiviral properties and protein interactions.

Antiviral Activity

A study explored the compound's ability to inhibit the interaction between viral proteins, specifically targeting the PA-PB1 interaction in influenza viruses. The compound demonstrated micromolar antiviral activity with an effective concentration (EC50) of approximately 52 µM in plaque reduction assays (PRA) . However, it also exhibited cytotoxicity at higher concentrations (CC50 = 167 µM), indicating a need for further optimization to improve selectivity and reduce toxicity.

The proposed mechanism involves the disruption of protein-protein interactions critical for viral replication. The compound's ability to inhibit these interactions was confirmed through enzyme-linked immunosorbent assays (ELISA), where it showed an IC50 value of 36 µM against the PA-PB1 complex .

Study on Derivatives

A comparative analysis of derivatives related to 4-Cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid revealed varying biological profiles. For instance, derivatives with different amino acid substitutions displayed distinct activities against influenza virus, with some exhibiting lower cytotoxicity while maintaining antiviral efficacy .

Compound	ELISA PA-PB1 IC50 (µM)	PRA EC50 (µM)	CC50 (µM)
4-Cyano Compound	36	52	167
Derivative A	32	41	>200
Derivative B	48	>100	>200

This table illustrates the varying effectiveness and safety profiles among different derivatives, emphasizing the importance of structural modifications in enhancing biological activity.

Toxicological Assessment

Toxicological evaluations are critical for understanding the safety profile of compounds like 4-Cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid. In vitro studies indicated that while some derivatives were non-cytotoxic at concentrations exceeding 200 µM, others demonstrated significant cytotoxic effects, necessitating careful consideration during drug development .

Q & A

Basic: What are the standard synthetic routes for preparing 4-cyano-2-(Fmoc-amino)butanoic acid, and how are reaction conditions optimized?

Methodological Answer:
The synthesis typically involves protecting the amino group with the Fmoc moiety using fluorenylmethoxycarbonyl chloride (Fmoc-Cl) in the presence of a base like triethylamine or sodium carbonate. The reaction is carried out in anhydrous dichloromethane (DCM) or dimethylformamide (DMF) at room temperature . Optimization includes:

• Solvent selection : DMF enhances solubility for polar intermediates, while DCM is preferred for non-polar steps.
• Base stoichiometry : Excess base neutralizes HCl generated during Fmoc protection.
• Reaction monitoring : Thin-layer chromatography (TLC) or HPLC tracks progress, with final purification via column chromatography or recrystallization .

Advanced: How can researchers resolve contradictions in stability data for Fmoc-protected amino acids under varying storage conditions?

Methodological Answer:
Conflicting stability data may arise from differences in moisture exposure, temperature, or light. To address this:

• Controlled stability studies : Conduct accelerated degradation tests (e.g., 40°C/75% RH) and compare with long-term storage data (2–8°C in desiccators) .
• Analytical validation : Use NMR to detect hydrolysis of the Fmoc group and LC-MS to identify decomposition products like fluorenylmethyl alcohol .
• Documentation : Cross-reference with Safety Data Sheets (SDS) that specify incompatibilities (e.g., avoid strong acids/bases) .

Basic: What purification techniques are recommended for isolating 4-cyano-2-(Fmoc-amino)butanoic acid, and how is purity validated?

Methodological Answer:

• Chromatography : Reverse-phase HPLC (C18 column) with acetonitrile/water gradients effectively separates the product from unreacted starting materials .
• Recrystallization : Use ethanol/water mixtures for high-yield crystallization.
• Purity validation :
  • NMR : Confirm absence of residual solvents (e.g., DCM peaks at 5.3 ppm).
  • Mass spectrometry : Verify molecular ion ([M+H]+) and isotopic pattern .

Advanced: How can the cyano group in this compound influence its reactivity in solid-phase peptide synthesis (SPPS)?

Methodological Answer:
The electron-withdrawing cyano group may:

• Reduce nucleophilicity : Slow down acylation during coupling; use activators like HATU or Oxyma Pure to enhance efficiency .
• Impact stability : Monitor for premature deprotection under basic conditions (e.g., piperidine in SPPS).
• Modify solubility : The cyano group increases hydrophobicity, requiring optimized solvent systems (e.g., DMF with 0.1% Triton X-100) .

Basic: What safety protocols are critical when handling this compound, given limited toxicity data?

Methodological Answer:

• Personal protective equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact .
• Ventilation : Use fume hoods to avoid inhalation of aerosols during weighing.
• Emergency measures : In case of exposure, rinse skin with water for 15 minutes and seek medical advice .

Advanced: How can researchers design experiments to assess the ecological impact of this compound when degradation data is unavailable?

Methodological Answer:

• Biodegradation assays : Use OECD 301B (Ready Biodegradability Test) to measure CO2 evolution in aqueous media .
• Toxicity screening : Perform Daphnia magna acute toxicity tests (OECD 202) and algal growth inhibition assays (OECD 201) .
• Computational modeling : Predict environmental fate using EPI Suite to estimate biodegradation half-life and bioaccumulation potential .

Basic: What spectroscopic methods are essential for characterizing this compound’s structure?

Methodological Answer:

• FT-IR : Confirm carbonyl stretches (Fmoc C=O at ~1710 cm⁻¹, carboxylic acid at ~1700 cm⁻¹) .
• 1H/13C NMR : Identify Fmoc aromatic protons (7.2–7.8 ppm) and the cyano group’s adjacent methylene (δ ~2.5–3.0 ppm) .
• X-ray crystallography : Resolve stereochemistry if racemization is suspected during synthesis .

Advanced: How does the steric bulk of the Fmoc group affect coupling efficiency in peptide chain elongation?

Methodological Answer:

• Steric hindrance : The Fmoc group may slow coupling to adjacent residues; use microwave-assisted synthesis (50°C) to improve kinetics .
• Side reactions : Monitor for aspartimide formation via LC-MS when using repetitive deprotection cycles .
• Alternative protecting groups : Compare with Boc-protected analogs to evaluate yield differences .

Basic: What are the recommended storage conditions to prevent decomposition of this compound?

Methodological Answer:

• Temperature : Store at –20°C in airtight containers under nitrogen to minimize hydrolysis .
• Moisture control : Use desiccants (silica gel) and avoid freeze-thaw cycles .
• Light sensitivity : Protect from UV exposure using amber glass vials .

Advanced: How can researchers leverage the cyano group for post-synthetic modifications (e.g., click chemistry)?

Methodological Answer:

• Cyano reduction : Catalytic hydrogenation (Pd/C, H2) converts –CN to –CH2NH2 for further functionalization .
• Nitrile oxide formation : React with hydroxylamine to generate dipolarophiles for strain-promoted cycloadditions .
• Bioconjugation : Use cyano-specific ligation (e.g., with phosphines) to attach fluorescent probes .